Cas no 1294501-54-4 (1-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 1-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 1294501-54-4
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 4693131
• Update Time: 2025-06-10

1-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 2,3-dihydro-1-methyl-

• Inchi： 1S/C9H10N2O2/c1-11-3-2-6-4-7(9(12)13)5-10-8(6)11/h4-5H,2-3H2,1H3,(H,12,13)
• InChI Key： NKICIWHDDZDHIC-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2=C(C=1)CCN2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 53.4

Additional information on 1-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

Comprehensive Overview of 1-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 1294501-54-4)

The compound 1-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No. 1294501-54-4) is a heterocyclic organic molecule featuring a fused pyrrolopyridine core. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both a carboxylic acid functional group and a methyl-substituted nitrogen in the pyrrole ring enhances its versatility in synthetic applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their role in designing novel therapeutics for conditions like inflammation, cancer, and neurodegenerative diseases. The carboxylic acid moiety in this compound allows for easy derivatization, making it a valuable intermediate for coupling reactions, such as amide bond formation. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized into lead compounds. Additionally, its heterocyclic scaffold is frequently cited in patent literature, underscoring its relevance in intellectual property landscapes.

From a synthetic chemistry perspective, CAS 1294501-54-4 offers unique challenges and opportunities. Its dihydro-pyrrolopyridine core requires careful handling to avoid oxidation or undesired ring modifications. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. Environmental considerations also play a role, with green chemistry principles being applied to minimize waste during production. These aspects resonate with the broader scientific community's focus on sustainable synthesis and atom economy.

The compound's physicochemical properties, such as solubility and logP, are critical for its application in medicinal chemistry. Computational modeling studies often highlight its balanced lipophilicity, which is advantageous for blood-brain barrier penetration—a key factor in CNS drug development. Furthermore, its hydrogen-bonding capacity facilitates interactions with biological targets, a feature exploited in structure-activity relationship (SAR) studies. These characteristics make it a frequent subject of molecular docking simulations and virtual screening campaigns.

Market trends indicate rising interest in 1-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid from contract research organizations (CROs) and academic labs. Its inclusion in commercial libraries for high-throughput screening (HTS) underscores its potential as a privileged scaffold. Analysts attribute this demand to the compound's compatibility with parallel synthesis techniques, enabling rapid exploration of chemical space. As the pharmaceutical industry shifts toward personalized medicine, such versatile intermediates are poised to play a pivotal role in next-generation therapeutics.

Quality control and analytical characterization of CAS 1294501-54-4 are paramount for ensuring reproducibility in research. Techniques like HPLC, NMR, and LC-MS are routinely employed to verify purity and structural integrity. Regulatory guidelines, such as ICH Q3D for elemental impurities, further emphasize the need for rigorous testing. These protocols align with industry standards for good manufacturing practice (GMP) and cater to the increasing scrutiny of supply chain transparency in fine chemicals.

In conclusion, 1-Methyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid represents a compelling case study in modern organic chemistry. Its multifaceted applications—from drug discovery to material science—reflect the convergence of innovation and practicality. As research continues to uncover new dimensions of its utility, this compound is likely to remain a staple in the toolkit of synthetic chemists and pharmacologists alike.